Cas no 1866000-51-2 (5-Amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one
• CAS No: 1866000-51-2
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6216701
• PubChem ID: 165856029
• Update Time: 2025-05-23

5-Amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1866000-51-2
• 5-amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one
• EN300-1106359
• 5-Amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C11H18N2OS/c1-8(2)15-5-4-13-7-10(12)9(3)6-11(13)14/h6-8H,4-5,12H2,1-3H3
• InChI Key： UQBIROPNXRVCLS-UHFFFAOYSA-N
• SMILES： S(C(C)C)CCN1C(C=C(C)C(=C1)N)=O

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6Ų

Additional information on 5-Amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one

5-Amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one: A Comprehensive Overview

The compound 5-Amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one (CAS No. 1866000-51-2) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their versatility in drug design and synthesis. The molecule's structure is characterized by a dihydropyridine ring system with substituents that confer unique chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the compound, making it more suitable for advanced research applications. The dihydropyridine core of the molecule is particularly significant, as it serves as a scaffold for various pharmacophores, enabling interactions with diverse biological targets.

One of the most intriguing aspects of 5-Amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one is its potential in medicinal chemistry. Researchers have recently explored its role as a precursor in the development of novel drug candidates targeting neurodegenerative diseases. The amino group at position 5 and the methyl group at position 4 contribute to the molecule's ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress.

The sulfur-containing substituent at position 1, specifically the propan-2-ylsulfanyl group, introduces additional functional diversity to the molecule. This group enhances the compound's solubility and bioavailability, making it a promising candidate for drug delivery systems. Recent studies have also highlighted its potential as a radiosensitizer in cancer therapy, where it can enhance the efficacy of radiation treatment by selectively targeting tumor cells.

In terms of structural analysis, computational chemistry tools such as molecular docking and quantum mechanics have provided deeper insights into the compound's interaction with biological targets. These studies have revealed that the dihydropyridine ring system plays a pivotal role in stabilizing interactions with protein receptors, thereby influencing the compound's pharmacokinetic properties.

The synthesis of CAS No. 1866000-51-2 involves a multi-step process that begins with the preparation of intermediate compounds. The key steps include alkylation reactions to introduce the propan-sulfanyl group and subsequent cyclization to form the dihydropyridine ring. Recent optimizations in these steps have significantly reduced reaction times while maintaining high yields.

From an environmental perspective, researchers have also evaluated the biodegradability of this compound under various conditions. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its environmental footprint. This makes it a more sustainable choice for industrial applications compared to traditional synthetic compounds.

In conclusion, 5-Amino-4-methyl-1-[2-(propan-2-ylsulfanyl)ethyl]-1,2-dihydropyridin-2-one (CAS No. 1866000